molecular formula C12H22FNO2 B8403030 Ethyl 3-(cyclohexylamino)-2-fluoro-2-methylpropanoate

Ethyl 3-(cyclohexylamino)-2-fluoro-2-methylpropanoate

Cat. No. B8403030
M. Wt: 231.31 g/mol
InChI Key: LVCJGDAUOFGZEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(cyclohexylamino)-2-fluoro-2-methylpropanoate is a useful research compound. Its molecular formula is C12H22FNO2 and its molecular weight is 231.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(cyclohexylamino)-2-fluoro-2-methylpropanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(cyclohexylamino)-2-fluoro-2-methylpropanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H22FNO2

Molecular Weight

231.31 g/mol

IUPAC Name

ethyl 3-(cyclohexylamino)-2-fluoro-2-methylpropanoate

InChI

InChI=1S/C12H22FNO2/c1-3-16-11(15)12(2,13)9-14-10-7-5-4-6-8-10/h10,14H,3-9H2,1-2H3

InChI Key

LVCJGDAUOFGZEG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(CNC1CCCCC1)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCOC(=O)C(C)(F)CN(Cc1ccccc1)C1CCCCC1
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Synthesis routes and methods II

Procedure details

A solution of ethyl 3-(benzyl(cyclohexyl)amino)-2-fluoro-2-methylpropanoate (1.6 g, 5 mmol) in ethanol (20 mL) was hydrogenated with Pd(OH)2 (20%, 176 mg, 0.25 mmol) in presence of TFA (5 mmol) at atmospheric pressure for 20 h. The reaction mixture was filtered through celite. The filtrate was concentrated and diluted to EtOAc/H2O, aqueous layer was basified to pH=11-12 by 1N NaOH. The organic layer was then dried and concentrated to give the product (1.1 g, 95%) as light yellow liquid. [M+H] calc'd for C12H22FNO2, 232. found 232.
Name
ethyl 3-(benzyl(cyclohexyl)amino)-2-fluoro-2-methylpropanoate
Quantity
1.6 g
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reactant
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5 mmol
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20 mL
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176 mg
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Yield
95%

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